![molecular formula C16H13Cl4N3O3 B2524648 3,4,5,6-tetrachloro-N-[5-(dimethylcarbamoyl)-2-methoxyphenyl]pyridine-2-carboxamide CAS No. 1259077-18-3](/img/structure/B2524648.png)
3,4,5,6-tetrachloro-N-[5-(dimethylcarbamoyl)-2-methoxyphenyl]pyridine-2-carboxamide
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Overview
Description
The compound is a derivative of tetrachloropicolinic acid . Tetrachloropicolinic acid is a type of pyridinecarboxylic acid that has four chlorine atoms attached . It’s an important raw material and intermediate used in organic synthesis, pharmaceuticals, and dyestuffs .
Synthesis Analysis
While specific synthesis methods for your compound are not available, pentachloropyridine is a related compound that has been used as a building block in the synthesis of chemically relevant organic compounds . The synthesis of highly substituted pyridine derivatives from pyridine itself is very difficult, but perhalogenated pyridines are highly reactive toward nucleophilic attack due to their electron-deficient nature .Physical and Chemical Properties Analysis
Tetrachloropicolinic acid is soluble in DMSO and methanol, but insoluble in water . It’s incompatible with oxidizing agents and should be stored in a cool, dry condition in a well-sealed container .Properties
IUPAC Name |
3,4,5,6-tetrachloro-N-[5-(dimethylcarbamoyl)-2-methoxyphenyl]pyridine-2-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H13Cl4N3O3/c1-23(2)16(25)7-4-5-9(26-3)8(6-7)21-15(24)13-11(18)10(17)12(19)14(20)22-13/h4-6H,1-3H3,(H,21,24) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GEHRSMLVSYOXPK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C(=O)C1=CC(=C(C=C1)OC)NC(=O)C2=NC(=C(C(=C2Cl)Cl)Cl)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H13Cl4N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
437.1 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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